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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Disperse Yellow 86 for
dyeing polyester fibers. The information is intended to support research and development
activities by providing detailed protocols and performance data.

Overview of Disperse Yellow 86

Disperse Yellow 86 is a disperse dye belonging to the nitrodiphenylamine chemical class,
suitable for dyeing hydrophobic synthetic fibers such as polyester.[1] It is known for its
application in textile dyeing processes, offering good color retention and durability on synthetic
fabrics.[2]

Chemical and Physical Properties:
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Property Value

C.l. Name Disperse Yellow 86

C.l. Number 10353

CAS Number 12223-97-1

Molecular Formula C16H19N30sS

Molecular Weight 365.41 g/mol

Molecular Structure Nitrodiphenylamine

Appearance Red-light yellow to yellow-orange powder

Quantitative Performance Data

The following tables summarize the typical performance of Disperse Yellow 86 on polyester
fabric when dyed using the recommended protocol.

Table 2.1: Colorfastness Properties
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Fastness Test Standard Rating
Light Fastness ISO 105-B02 6-7
AATCC 16.3 4.5

Washing Fastness (Staining) ISO 105-C06 (C2S) 5
AATCC 61 (2A) 5

Washing Fastness (Fading) ISO 105-C06 (C2S) 5
AATCC 61 (2A) 45

Perspiration Fastness (Acidic

& Alkaline) ISO 105-E04 5
Rubbing Fastness (Dry) ISO 105-X12 4-5
AATCC 8 4.5

Rubbing Fastness (Wet) ISO 105-X12 4
AATCC 8 4

Sublimation Fastness ISO 105-P01 (180°C, 30s) 4-5

Table 2.2: Representative Color Yield (K/S) and CIELAB Values

Dye
Concentr
. KIS Value L a b C h°
ation (%
o.w.f.)
0.5 8.5 85.2 -5.1 80.3 80.5 93.6
1.0 14.2 80.1 -8.7 88.5 88.9 95.6
2.0 22.5 74.3 -12.4 95.1 95.9 97.4
3.0 26.8 71.8 -14.2 98.6 99.6 98.2
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(Note: K/S and CIELAB values are representative and can vary based on the specific polyester
substrate, dyeing equipment, and process parameters.)

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester Fabric

This protocol describes a standard laboratory procedure for dyeing polyester fabric with
Disperse Yellow 86 using a high-temperature, high-pressure beaker dyeing machine.

Materials and Reagents:

Polyester fabric (scoured and pre-treated)

o Disperse Yellow 86

» Dispersing agent (e.g., anionic/non-ionic blend)

» Levelling agent (e.g., fatty acid ethoxylate blend)

e Acetic acid (or a suitable pH buffer)

e Sodium hydrosulfite

e Sodium hydroxide

Deionized water

Equipment:

o High-temperature, high-pressure laboratory dyeing machine

e Spectrophotometer for color measurement

o Standard textile testing equipment for fastness evaluation

Procedure:

e Dye Bath Preparation:
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o Set the liquor ratio (e.g., 10:1).
o Add the required amount of deionized water to the dyeing vessel.
o Add the following auxiliaries (based on the weight of fabric, o0.w.f.):
» Dispersing agent: 1.0 - 2.0 g/L
» Levelling agent: 0.5- 1.0 g/L
o Adjust the pH of the dye bath to 4.5 - 5.5 using acetic acid.[3][4]

o Prepare a stock solution of Disperse Yellow 86 by pasting the dye with a small amount of
dispersing agent and then adding warm water.

o Add the dye dispersion to the dye bath.

e Dyeing Cycle:

[¢]

Introduce the polyester fabric into the dye bath at 60°C.

[¢]

Run for 10 minutes at 60°C.

[e]

Raise the temperature to 130°C at a rate of 1.5°C/minute.

o

Hold at 130°C for 45-60 minutes.[3]

[¢]

Cool the dye bath to 70°C at a rate of 2.0°C/minute.

[¢]

Drain the dye bath.

e Reduction Clearing (After-treatment):

o Prepare a fresh bath at a 10:1 liquor ratio.

o Add the following to the bath at 70°C:

» Sodium hydrosulfite: 2.0 g/L

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.scribd.com/document/557226215/Dyeing-of-100-Polyester-Fabric-With-Disperse-Dye-by-Exhaust-Method
https://www.benchchem.com/product/b076884?utm_src=pdf-body
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Sodium hydroxide (50%): 2.0 g/L
o Treat the dyed fabric for 15-20 minutes at 70-80°C.

o Drain the bath.

e Rinsing and Drying:

[e]

Rinse the fabric with hot water (70°C) for 10 minutes.

o

Neutralize with a weak solution of acetic acid (0.5 g/L) for 5 minutes.

[¢]

Rinse with cold water until the water runs clear.

o

Dry the fabric at a temperature not exceeding 120°C.

Colorfastness Testing Protocols

The following standard methods are recommended for evaluating the fastness properties of
polyester dyed with Disperse Yellow 86.

3.2.1. Colorfastness to Light (ISO 105-B02)

 Principle: A specimen of the dyed textile is exposed to artificial light under controlled
conditions, along with a set of blue wool references. The color fastness is assessed by
comparing the change in color of the specimen with that of the references.

o Apparatus: Xenon arc fading lamp tester.
e Procedure:
o Mount the test specimen and a set of blue wool references (1-8) on a sample holder.

o Expose the samples in the xenon arc tester according to the specified conditions (e.g.,
continuous light, controlled temperature and humidity).

o Periodically inspect the samples and compare the fading of the test specimen to the fading
of the blue wool references.
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o The lightfastness rating is the number of the blue wool reference that shows a similar
degree of fading to the test specimen.

3.2.2. Colorfastness to Washing (ISO 105-C06, C2S)

e Principle: The test is designed to assess the resistance of the color of textiles to washing
procedures. A specimen in contact with a multifibre adjacent fabric is laundered, rinsed, and
dried. The change in color of the specimen and the staining of the adjacent fabric are

assessed.
o Apparatus: Launder-Ometer or similar apparatus.
e Procedure:

o Prepare a composite specimen by sewing the dyed fabric (40 mm x 100 mm) to a
multifibre adjacent fabric.

o Place the composite specimen in a stainless-steel container with the specified washing
solution (e.g., 4 g/L ECE reference detergent and 1 g/L sodium perborate) and 25
stainless steel balls.

o Agitate the container in the Launder-Ometer at 60°C for 30 minutes.
o Rinse the specimen thoroughly and dry it.

o Assess the change in color of the specimen and the staining of the multifibre fabric using

the grey scales.
3.2.3. Colorfastness to Rubbing (ISO 105-X12)

e Principle: This method determines the amount of color transferred from the surface of a
colored textile material to other surfaces by rubbing.

o Apparatus: Crockmeter.
e Procedure:

o Mount the dyed fabric specimen on the base of the Crockmeter.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Dry Rubbing: Mount a dry, white cotton rubbing cloth onto the rubbing finger.

[e]

o

Operate the Crockmeter for 10 cycles.

[¢]

Wet Rubbing: Repeat the test with a new specimen and a rubbing cloth that has been

wetted with deionized water to a 100% pick-up.

[¢]

Assess the staining of the rubbing cloths using the grey scale for staining.

Visualizations
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1. Dye Bath Preparation

Set Liquor Ratio & Add Water

Add Dispersing & Levelling Agents

Adjust pH to 4.5-5.5

Prepare Dye Dispersion

Add Dye to Bath

Introduce Fabric at 60°C

Hold for 10 min

Ramp to 130°C @ 1.5°C/min

Hold for 45-60 min

Cool to 70°C @ 2.0°C/min

3. Reductivn Clearing

Prepare New Bath

Add NaOH & Na2S204

| Treat at 70-80°C for 15-20 min |

Drain

4. Rinsin%’& Drying

Hot Rinse

Neutralize

Cold Rinse

Click to download full resolution via product page

Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076884+#application-of-disperse-yellow-86-in-
polyester-fiber-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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